Cas no 1880414-17-4 (3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one
• CAS No: 1880414-17-4
• MF: C₈H₈F₄N₂O
• MW: 224.155535697937
• CID: 6239755
• PubChem ID: 165849930
• Update Time: 2025-05-24

3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1880414-17-4
• EN300-1108705
• 3-amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one
• 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C8H8F4N2O/c9-7(10)8(11,12)4-14-3-1-2-5(13)6(14)15/h1-3,7H,4,13H2
• InChI Key： XRGMHHVSFSCRER-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CN1C=CC=C(C1=O)N)F

Computed Properties

• Exact Mass: 224.05727553g/mol
• Monoisotopic Mass: 224.05727553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one

Research Brief on 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one (CAS: 1880414-17-4)

The compound 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one (CAS: 1880414-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one as a key intermediate in the synthesis of novel fluorinated heterocyclic compounds. The presence of the tetrafluoropropyl group enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological exploration. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic fluorination, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Preliminary data suggest its potential as a lead compound for developing anti-inflammatory agents, although further mechanistic studies are required to elucidate its precise mode of action. Additionally, its fluorinated structure may offer advantages in terms of tissue penetration and target binding affinity.

One of the notable challenges in working with this compound is its limited solubility in aqueous media, which has prompted investigations into formulation strategies such as nanoparticle encapsulation and prodrug derivatization. Recent advancements in computational chemistry have also facilitated the design of analogs with improved physicochemical properties, paving the way for structure-activity relationship (SAR) studies.

Looking ahead, the integration of 3-Amino-1-(2,2,3,3-tetrafluoropropyl)-1,2-dihydropyridin-2-one into high-throughput screening platforms could accelerate the discovery of its therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications. This compound represents a compelling example of how fluorinated scaffolds continue to drive innovation in medicinal chemistry.